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Compound of Interest

Compound Name: Triticonazole

Cat. No.: B8074066

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of the chemical structure,
physicochemical properties, and mechanism of action of Triticonazole. It includes detailed
experimental protocols for its analysis and a summary of its key quantitative data.

Chemical Structure and Identity

Triticonazole, a member of the triazole class of fungicides, is chemically designated as (5E)-5-
[(4-chlorophenyl)methylidene]-2,2-dimethyl-1-(1,2,4-triazol-1-ylmethyl)cyclopentan-1-ol[1]. Its
molecular formula is C17H20CIN3O[1][2]. The structure features a cyclopentanol core
substituted with a 1,2,4-triazol-1-ylmethyl group, a 4-chlorobenzylidene group, and two methyl
groups at the C2 position[1].

Triticonazole is a chiral compound and exists as a racemic mixture of two stereoisomers: (R)-
and (S)-triticonazole[3]. These enantiomers exhibit different biological activities, with the (R)-
iIsomer being at least three times more potent as a fungicide than the (S)-isomer[3].
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Homogenized Sample
(5g Plant/Soil)

Add 10mL Acetonitrile
Add 10mL Water
Add 4g MgS0O4 + 1g CH3COONa

:

Vortex Mix
Centrifuge (4000 rpm, 10 min)

:

Collect Acetonitrile Supernatant

'

Dispersive SPE (d-SPE) Cleanup
Add 750mg MgSO4
Add 150mg PSA
Add 50mg Carbon Sorbent

l

Vortex Mix
Centrifuge

:

Collect Final Extract
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Triticonazole | C17H20CIN3O | CID 6537961 - PubChem [pubchem.ncbi.nim.nih.gov]

2. medkoo.com [medkoo.com]

3. Assessment of the Effects of Triticonazole on Soil and Human Health - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [A Technical Guide to the Chemical Properties of
Triticonazole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8074066#what-is-the-chemical-structure-of-
triticonazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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